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Compound of Interest

Compound Name: 2,2-Dibromoethanol

Cat. No.: B6596888 Get Quote

This technical guide provides a comprehensive overview of the known applications of 2,2-
Dibromoethanol, with a focus on its role in organic synthesis and its potential in other

industrial applications. This document is intended for researchers, scientists, and professionals

in drug development and chemical manufacturing.

Introduction
2,2-Dibromoethanol is an organobromine compound with the chemical formula C₂H₄Br₂O.[1]

[2] Its structure, featuring a gem-dibromo group adjacent to a hydroxyl group, makes it a

versatile reagent in organic synthesis. While its applications are not as extensively documented

as some of its derivatives, it serves as a valuable building block for the synthesis of more

complex molecules.[3] This guide will detail its synthesis, chemical properties, and known

applications, along with available experimental data.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2,2-Dibromoethanol is presented in

the table below.
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Property Value Source

Molecular Formula C₂H₄Br₂O [1][2]

Molecular Weight 203.86 g/mol [1][2][3]

CAS Number 83206-47-7 [1][2][3]

Boiling Point (Predicted) 203.7 ± 20.0 °C [1]

Density (Predicted) 2.376 ± 0.06 g/cm³ [1]

pKa (Predicted) 13.15 ± 0.10 [1]

Synthesis of 2,2-Dibromoethanol
The primary method for the synthesis of 2,2-Dibromoethanol is through the direct bromination

of ethanol.[3] This reaction involves the substitution of two hydrogen atoms on the alpha-

carbon of ethanol with bromine atoms.

A general representation of this synthesis is as follows:

CH₃CH₂OH + 2 Br₂ → CHBr₂CH₂OH + 2 HBr[3]

While specific catalysts and reaction conditions can vary to optimize yield and purity, this direct

bromination remains the fundamental approach to its production.[3]

Below is a conceptual workflow for the synthesis of 2,2-Dibromoethanol.
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Synthesis of 2,2-Dibromoethanol

Ethanol (CH₃CH₂OH)
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A simplified workflow for the synthesis of 2,2-Dibromoethanol.

Applications in Organic Synthesis
The dual functionality of 2,2-Dibromoethanol, arising from its reactive hydroxyl (-OH) group

and the gem-dibromo (-CBr₂) group, makes it a useful precursor in various organic

transformations.[3]

2,2-Dibromoethanol serves as a starting material for the synthesis of more complex molecular

architectures.[3] Its functional groups can undergo a variety of reactions, enabling the

construction of novel compounds.

This compound has been identified as a reagent in the synthesis of bromoalkanes and

bromoalkenes.[3] The gem-dibromo group can be manipulated through elimination or

substitution reactions to introduce unsaturation or further functionalization.

The logical relationship for its use as a synthetic intermediate is depicted below.
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Applications in Organic Synthesis
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Role of 2,2-Dibromoethanol as a synthetic intermediate.

Other Potential Industrial Applications
While less documented, 2,2-Dibromoethanol and related organobromine compounds have

potential uses in several industrial sectors.

Organobromine compounds are widely used as flame retardants.[3] Although specific data for

2,2-Dibromoethanol is not readily available, its bromine content suggests potential utility in

this area.

Some organobromine compounds serve as biocides and fumigants.[3] It is important to

distinguish 2,2-Dibromoethanol from the structurally similar but more widely used biocide, 2,2-

dibromo-2-nitroethanol (DBNE).[4][5][6] While DBNE has extensive applications as a

preservative and antimicrobial agent, the biocidal activity of 2,2-Dibromoethanol itself is not

well-characterized in the available literature.
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Distinction from 2,2-Dibromo-2-nitroethanol (DBNE)
It is crucial for researchers to differentiate between 2,2-Dibromoethanol and 2,2-Dibromo-2-

nitroethanol (DBNE), also known as Bronopol. DBNE is a potent and widely used biocide in

various industries, including cosmetics, water treatment, and pharmaceuticals.[4][5][6] The

presence of the nitro group in DBNE significantly alters its chemical and biological properties

compared to 2,2-Dibromoethanol.

Feature 2,2-Dibromoethanol
2,2-Dibromo-2-nitroethanol
(DBNE)

Molecular Formula C₂H₄Br₂O C₂H₃Br₂NO₃

Molecular Weight 203.86 g/mol 248.87 g/mol

Primary Application
Organic Synthesis

Intermediate
Biocide and Preservative

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis and application of 2,2-
Dibromoethanol are not extensively available in the public domain. The provided synthesis

information is based on established chemical principles for the bromination of alcohols.[3]

Researchers should refer to general organic chemistry literature for methodologies on reactions

involving haloalcohols and adapt them for this specific compound, with appropriate safety

precautions.

Safety and Handling
2,2-Dibromoethanol is expected to be a hazardous chemical. Based on data for similar

compounds, it may be harmful if swallowed, in contact with skin, or inhaled, and is suspected of

causing cancer.[2] Appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn when handling this compound. All work should be

conducted in a well-ventilated fume hood.

Conclusion
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2,2-Dibromoethanol is a valuable, though not extensively studied, reagent in organic

synthesis. Its primary application lies in its use as a precursor for more complex molecules,

including bromoalkanes and bromoalkenes, which may have downstream applications in

pharmaceuticals and other areas of chemical research.[3] While it shares structural similarities

with the widely used biocide DBNE, its own applications and biological activity are distinct and

less characterized. Further research is needed to fully elucidate the reaction kinetics,

thermodynamic properties, and potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,2-DIBROMOETHANOL | 83206-47-7 [chemicalbook.com]

2. Ethanol, 2,2-dibromo- | C2H4Br2O | CID 123582 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 2,2-Dibromoethanol | 83206-47-7 | Benchchem [benchchem.com]

4. innospk.com [innospk.com]

5. chemimpex.com [chemimpex.com]

6. Cas 69094-18-4,2,2-Dibromo-2-nitroethanol | lookchem [lookchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Applications of 2,2-
Dibromoethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6596888#literature-review-of-2-2-dibromoethanol-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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